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Compound of Interest

Compound Name: DISPERSE RED 5

CAS No.: 3769-57-1

Cat. No.: B1582831 Get Quote

Part 1: Chemical Identity & Physicochemical Profile
The "Reference Material" Mandate
In analytical chemistry, Disperse Red 5 serves a dual purpose: it is a critical target analyte for

regulatory compliance (textile effluent monitoring) and a model compound for studying azo-

reduction kinetics in environmental toxicology.

Crucial Distinction: Analysts must not confuse Disperse Red 5 with Disperse Red 17. While

both are ethanol-amino azo dyes, Disperse Red 5 contains a chlorine substituent on the diazo

component, which imparts unique mass spectral and solvatochromic properties.
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Parameter Specification

Common Name Disperse Red 5 (C.I. 11215)

IUPAC Name

2-[ethyl[4-[(2-chloro-4-nitrophenyl)azo]-3-

methylphenyl]amino]ethanol (General form;

commercial batches vary slightly in alkyl chains)

CAS Number 3769-57-1 (Primary)

Molecular Formula C₁₇H₁₉ClN₄O₄

Molecular Weight 378.81 g/mol

Appearance Dark purplish-red powder

Solubility
Soluble in Acetone, DMF, Methanol; Insoluble in

Water

λ max ~500–520 nm (Methanol)

Part 2: Regulatory Context & Safety (Why We
Analyze)
Compliance Drivers
Disperse Red 5 is monitored under various "Restricted Substance Lists" (RSLs) in the textile

industry (e.g., Oeko-Tex Standard 100, ZDHC MRSL) due to its potential to cleave into

hazardous aromatic amines.

The Cleavage Hazard (Mechanism)
Under reducing conditions (e.g., gut bacteria metabolism or environmental anaerobic

degradation), the azo bond (-N=N-) cleaves.

Precursor A: 2-Chloro-4-nitroaniline (Toxic).

Precursor B: N-ethyl-N-(2-hydroxyethyl)-m-toluidine.
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Safety Protocol: Handle all reference standards of Disperse Red 5 as potential carcinogens.

Use nitrile gloves and work within a fume hood to prevent inhalation of dye dust.

Part 3: Analytical Method Development
Experimental Workflow Logic
The following workflow ensures data integrity by using Orthogonal Detection: combining UV-Vis

(for quantification) with Mass Spectrometry (for identity confirmation via the chlorine isotope

pattern).

Orthogonal Detection

Sample Matrix
(Textile/Water)

Extraction
(MeOH, 60°C, 30 min)

Filtration
(0.2 µm PTFE)

HPLC Separation
(C18 Column)

PDA Detector
(Quant @ 502 nm)

MS/MS (ESI+)
(Qual: m/z 379/381)

Click to download full resolution via product page

Figure 1: Analytical workflow for Disperse Red 5 characterization, emphasizing orthogonal

detection for validation.

HPLC-PDA-MS Protocol
Objective: Separate Disperse Red 5 from matrix interferences (e.g., surfactants, other dyes).

Chromatographic Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus or Waters BEH C18), 100

mm x 2.1 mm, 1.8 µm.
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Mobile Phase A: Water + 5mM Ammonium Acetate (Buffer pH 4.5).

Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

Gradient:

0 min: 30% B

10 min: 95% B[1]

12 min: 95% B (Wash)

12.1 min: 30% B (Re-equilibrate)

Flow Rate: 0.4 mL/min.

Column Temp: 40°C.

Detection Parameters:

UV-Vis: Scan 200–700 nm. Extract chromatogram at 502 nm.

Mass Spec (ESI+):

Scan Range: m/z 100–600.

Target Ion: [M+H]⁺ = 379.1.

Validation Check: Look for the Chlorine Isotope Signature. You must see a peak at m/z

379 (³⁵Cl) and m/z 381 (³⁷Cl) with a relative intensity ratio of approx 3:1. If this ratio is

absent, the peak is not Disperse Red 5.

Part 4: Sample Preparation Protocols
Textile Matrix (ISO 14362-1 Adapted)
Rationale: Disperse dyes are hydrophobic and trapped within polyester fibers. High

temperature is required to swell the fiber and release the dye.
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Cut: Prepare 1.0 g of textile sample into 5x5 mm pieces.

Extract: Place in a pressure-tight vial with 20 mL of Methanol.

Note: Chlorobenzene is the ISO standard for total extraction, but Methanol is preferred for

LC-MS compatibility and lower toxicity if total dissolution is not required.

Sonicate: Ultrasonicate at 60°C for 30 minutes.

Cool & Filter: Cool to room temperature. Filter through a 0.2 µm PTFE syringe filter.

Why PTFE? Nylon filters may bind azo dyes, causing false negatives.

Wastewater/Effluent (SPE Enrichment)
Rationale: Environmental samples often have low concentrations requiring pre-concentration.

Conditioning: Use an SPE cartridge (HLB or C18). Condition with 5 mL Methanol followed by

5 mL Water.

Loading: Pass 100 mL of water sample (pH adjusted to 6.0) through the cartridge.

Washing: Wash with 5 mL of 5% Methanol/Water to remove salts.

Elution: Elute with 2 x 3 mL of Acetonitrile.

Reconstitution: Evaporate to dryness under Nitrogen; reconstitute in 1 mL Mobile Phase A:B

(50:50).

Part 5: Self-Validating Quality Control (System
Suitability)
To ensure the "Trustworthiness" of your data, every analytical run must include:

Retention Time Lock: The RT of the sample must match the Reference Standard within ±0.1

min.
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Spectral Purity Check: The UV spectrum (200-600nm) across the peak width must be

uniform.

Isotope Ratio Confirmation: The m/z 379/381 ratio must be 3:1 (±10%).

QC Parameter Acceptance Criteria Corrective Action

Linearity (R²) > 0.995 (0.1 - 50 ppm)
Remake standards. Check

injector.

Carryover < 0.1% in blank after high std Increase needle wash cycles.

Isotope Ratio 3.0 (Range: 2.7 - 3.3)
Check for co-eluting

interferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Disperse Red 5 as a Reference
Standard in Chemical Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582831#disperse-red-5-as-a-reference-material-in-
chemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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